Cas no 1888641-61-9 (5-[3-(propan-2-yl)phenyl]-1H-pyrazol-3-amine)

• Product Name: 5-[3-(propan-2-yl)phenyl]-1H-pyrazol-3-amine
• CAS No: 1888641-61-9
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6021566
• PubChem ID: 21132010
• Update Time: 2025-06-11

5-[3-(propan-2-yl)phenyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1754703
• 1888641-61-9
• 5-[3-(propan-2-yl)phenyl]-1H-pyrazol-3-amine

• Inchi： 1S/C12H15N3/c1-8(2)9-4-3-5-10(6-9)11-7-12(13)15-14-11/h3-8H,1-2H3,(H3,13,14,15)
• InChI Key： JSRYXQFNMSUDJS-UHFFFAOYSA-N
• SMILES： N1C(=CC(N)=N1)C1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-[3-(propan-2-yl)phenyl]-1H-pyrazol-3-amine

Introduction to 5-[3-(propan-2-yl)phenyl]-1H-pyrazol-3-amine (CAS No. 1888641-61-9) and Its Emerging Applications in Chemical Biology

5-[3-(propan-2-yl)phenyl]-1H-pyrazol-3-amine, identified by the chemical identifier CAS No. 1888641-61-9, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyrazole class, a scaffold that is widely recognized for its versatility in medicinal chemistry. The presence of a propyl group at the 3-position of the phenyl ring and an amine substituent at the 1-position introduces specific interactions that make this molecule a promising candidate for further exploration.

The structural motif of 5-[3-(propan-2-yl)phenyl]-1H-pyrazol-3-amine combines aromaticity with a nitrogen-rich core, which is conducive to hydrogen bonding and coordination with biological targets. This feature has been leveraged in the design of molecules targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. Recent studies have highlighted the compound's potential as a kinase inhibitor, particularly in the context of tyrosine kinases, which are aberrantly activated in many cancers.

One of the most compelling aspects of 5-[3-(propan-2-yl)phenyl]-1H-pyrazol-3-amine is its ability to modulate protein-protein interactions. The pyrazole ring serves as a hinge-binding motif, allowing the molecule to interact with specific residues in target proteins. This has been demonstrated in computational studies where 5-[3-(propan-2-yl)phenyl]-1H-pyrazol-3-amine was shown to bind to the ATP-binding pocket of kinases with high affinity. Such interactions are critical for developing small-molecule inhibitors that can disrupt aberrant signaling pathways.

In addition to its kinase inhibition properties, 5-[3-(propan-2-yl)phenyl]-1H-pyrazol-3-amine has been investigated for its potential role in anti-inflammatory therapies. In preclinical studies, derivatives of this compound have exhibited inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The amine group at the 1-position of the pyrazole ring allows for further functionalization, enabling chemists to fine-tune the pharmacological profile of the molecule.

The synthesis of 5-[3-(propan-2-yl)phenyl]-1H-pyrazol-3-amine involves multi-step organic reactions that highlight its synthetic accessibility. The process typically begins with the condensation of propylamine with an appropriate phenyl derivative, followed by cyclization to form the pyrazole core. Subsequent functionalization steps introduce the necessary substituents to achieve the desired pharmacological properties. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both academic research and drug development pipelines.

Recent advances in computational chemistry have further enhanced our understanding of how 5-[3-(propan-2-yl)phenyl]-1H-pyrazol-3-amine interacts with biological targets. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding mode and mechanism of action. These studies have not only validated experimental findings but also suggested new analogs with improved potency and selectivity. The integration of computational tools with experimental techniques has become indispensable in modern drug discovery, allowing for more efficient identification of lead compounds.

The therapeutic potential of 5-[3-(propan-2-yl)phenyl]-1H-pyrazol-3-amine extends beyond oncology and inflammation. Emerging research suggests that this compound may also have applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of pyrazole derivatives to cross the blood-brain barrier has made them attractive candidates for treating central nervous system disorders. Further investigation is needed to fully elucidate their mechanisms of action and therapeutic efficacy in these conditions.

In conclusion, 5-[3-(propan-2-yI)phenyl]-1H-pyrazol_3_amine (CAS No. 1888641_61_9) is a versatile compound with significant potential in chemical biology and drug development. Its unique structural features enable it to interact with various biological targets, making it a valuable tool for studying disease mechanisms and developing novel therapeutics. As research continues to uncover new applications for this molecule, it is likely that 5_[3_(propa_n_2_yI)_phenyll]_1_H_pyra_zo_le_3_am_in_e will play an increasingly important role in addressing some of today's most challenging medical conditions.